Cas no 1803586-57-3 (1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride
• CAS No: 1803586-57-3
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• MDL: MFCD28968300
• CID: 4616471
• PubChem ID: 119032067
• Update Time: 2025-11-02

1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride

• MDL： MFCD28968300
• Inchi： 1S/C8H13N3O.ClH/c1-5-10-7(11-12-5)8(2,9)6-3-4-6;/h6H,3-4,9H2,1-2H3;1H
• InChI Key： QSECVQRQNNLZHB-UHFFFAOYSA-N
• SMILES： C(C1N=C(C)ON=1)(C1CC1)(N)C.Cl

Computed Properties

• Exact Mass: 203.083
• Monoisotopic Mass: 203.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Additional information on 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride

Comprehensive Guide to 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride (CAS No. 1803586-57-3)

1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride (CAS No. 1803586-57-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities. The presence of both a cyclopropyl group and a 5-methyl-1,2,4-oxadiazole moiety in its structure makes it a unique candidate for various applications.

The molecular formula of 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride is C₈H₁₄N₃O·HCl, with a molecular weight of approximately 205.67 g/mol. Its structure features a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is often explored in drug discovery due to its stability and ability to interact with biological targets.

One of the most searched questions about this compound is: "What are the applications of 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride?" Researchers have identified its potential in the development of novel pharmaceutical intermediates and agrochemicals. The cyclopropyl group is known to enhance the metabolic stability of drug molecules, while the 1,2,4-oxadiazole ring can contribute to binding affinity with target proteins.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged due to their role in addressing global challenges such as antimicrobial resistance and crop protection. For instance, compounds like 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride are being studied for their potential as antibacterial agents or pesticide synergists. These applications align with current trends in sustainable agriculture and precision medicine.

Another frequently asked question is: "How is 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride synthesized?" The synthesis typically involves the reaction of cyclopropylacetonitrile with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid, followed by amination and hydrochloride salt formation. The process requires careful optimization to ensure high yield and purity, which are critical for research and industrial applications.

The physicochemical properties of 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride are also of interest. It is a white to off-white crystalline powder with moderate solubility in polar solvents like water, methanol, and ethanol. Its melting point and stability under various conditions are key parameters for storage and handling.

From a market perspective, the compound is primarily supplied by specialized chemical manufacturers and research laboratories. Its price and availability can vary depending on the scale of production and purity requirements. Researchers often seek high-purity 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride for preclinical studies, driving demand in the fine chemicals sector.

In conclusion, 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride (CAS No. 1803586-57-3) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique structural features and biological relevance make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.